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This application note provides a comprehensive protocol for the profiling of eicosanoids using
Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).
Eicosanoids are a large family of signaling molecules derived from polyunsaturated fatty acids
that play crucial roles in inflammation, immunity, and cardiovascular function.[1][2] Accurate
and sensitive quantification of these lipid mediators is essential for understanding disease
pathogenesis and for the development of novel therapeutics.

Introduction

Eicosanoids are synthesized via three major enzymatic pathways: the cyclooxygenase (COX),
lipoxygenase (LOX), and cytochrome P450 (CYP) pathways.[1][2][3] These pathways convert
arachidonic acid (AA) and other polyunsaturated fatty acids into a diverse array of bioactive
lipids, including prostaglandins, thromboxanes, leukotrienes, and hydroxyeicosatetraenoic
acids (HETES).[4][5] Due to their low endogenous concentrations and structural similarity, the
simultaneous analysis of a broad range of eicosanoids presents a significant analytical
challenge.[2][6] UPLC-MS/MS has emerged as the gold standard for eicosanoid analysis,
offering high sensitivity, selectivity, and throughput.[7][8]
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Eicosanoid Signaling Pathways

The enzymatic conversion of arachidonic acid leads to the production of various eicosanoids
that mediate complex biological processes.[4] The major pathways are initiated by the release
of arachidonic acid from membrane phospholipids by phospholipase A2 (PLA2).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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